Cas no 886796-55-0 (Acetamide, 2-bromo-N-[3-(trifluoromethoxy)phenyl]-)

• Product Name: Acetamide, 2-bromo-N-[3-(trifluoromethoxy)phenyl]-
• CAS No: 886796-55-0
• MF: C₉H₇BrF₃NO₂
• MW: 298.056592226028
• CID: 624894
• PubChem ID: 63679449
• Update Time: 2025-04-19

Acetamide, 2-bromo-N-[3-(trifluoromethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-bromo-N-[3-(trifluoromethoxy)phenyl]-
• 2-bromo-N-[3-(trifluoromethoxy)phenyl]acetamide
• AKOS012990199
• 886796-55-0
• DTXSID00734636

• Inchi： 1S/C9H7BrF3NO2/c10-5-8(15)14-6-2-1-3-7(4-6)16-9(11,12)13/h1-4H,5H2,(H,14,15)
• InChI Key： WYOYLOQUFCXSEY-UHFFFAOYSA-N
• SMILES： BrCC(NC1C=CC=C(C=1)OC(F)(F)F)=O

Computed Properties

• Exact Mass: 296.96123g/mol
• Monoisotopic Mass: 296.96123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.3Ų